Cas no 2229017-91-6 (3-amino-1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutane-1-carboxylic acid
• CAS No: 2229017-91-6
• MF: C₁₆H₂₈N₂O₄
• MW: 312.404524803162
• CID: 6318353
• PubChem ID: 165649326
• Update Time: 2025-05-21

3-amino-1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutane-1-carboxylic acid
• 2229017-91-6
• 3-amino-1-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}cyclobutane-1-carboxylic acid
• EN300-1899125

• Inchi： 1S/C16H28N2O4/c1-10-9-18(14(21)22-15(2,3)4)6-5-12(10)16(13(19)20)7-11(17)8-16/h10-12H,5-9,17H2,1-4H3,(H,19,20)
• InChI Key： QFTQEPAYKFUFFM-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C1)N)C1CCN(C(=O)OC(C)(C)C)CC1C)=O

Computed Properties

• Exact Mass: 312.20490738g/mol
• Monoisotopic Mass: 312.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 92.9Ų

Additional information on 3-amino-1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutane-1-carboxylic acid

3-Amino-1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutane-1-carboxylic Acid: A Comprehensive Overview

The compound 3-amino-1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutane-1-carboxylic acid, identified by the CAS number 2229017-91-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclobutane ring, a piperidine moiety, and functional groups such as amino and carboxylic acid groups. The presence of these functional groups makes it a versatile molecule for synthetic chemistry and drug design.

Structure and Properties

The molecular structure of 3-amino-1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutane-1-carboxylic acid is highly intricate, featuring a cyclobutane ring fused with a piperidine ring system. The piperidine ring is substituted with a tert-butoxycarbonyl (Boc) group at the 4-position and a methyl group at the 3-position. Additionally, the cyclobutane ring bears an amino group at the 3-position and a carboxylic acid group at the 1-position. This combination of structural elements contributes to the molecule's unique chemical properties, including its stability, reactivity, and potential for forming hydrogen bonds.

Synthesis and Applications

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient routes to similar compounds, potentially extending to this molecule as well. The compound's structure suggests it could serve as an intermediate in the synthesis of more complex molecules or as a building block in drug discovery programs.

Recent Research Findings

Recent studies have highlighted the potential of similar compounds in various therapeutic areas. For instance, analogs with piperidine rings have shown promise as inhibitors of certain enzymes involved in metabolic pathways. The presence of the Boc group in this compound suggests it could be used as a protective moiety during peptide synthesis or as part of a prodrug strategy to enhance drug delivery efficiency.

Conclusion

In conclusion, 3-amino-1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}cyclobutane-1-carboxylic acid represents an intriguing molecule with diverse applications in organic synthesis and drug development. Its unique structure and functional groups make it a valuable asset for researchers exploring novel chemical entities with therapeutic potential.